Cas no 1178413-26-7 (1-[(4-Tert-Butylphenyl)methyl]-1H-pyrazol-3-amine)

• Product Name: 1-[(4-Tert-Butylphenyl)methyl]-1H-pyrazol-3-amine
• CAS No: 1178413-26-7
• MF: C₁₄H₁₉N₃
• MW: 229.320762872696
• MDL: MFCD12603146
• CID: 4683668
• Update Time: 2025-11-01

1-[(4-Tert-Butylphenyl)methyl]-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-[(4-tert-Butylphenyl)methyl]-1H-pyrazol-3-amine
• 1-[(4-Tert-Butylphenyl)methyl]-1H-pyrazol-3-amine

• MDL： MFCD12603146
• Inchi： 1S/C14H19N3/c1-14(2,3)12-6-4-11(5-7-12)10-17-9-8-13(15)16-17/h4-9H,10H2,1-3H3,(H2,15,16)
• InChI Key： WRKNSBOZNGYIBQ-UHFFFAOYSA-N
• SMILES： N1(C=CC(N)=N1)CC1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 238
• Topological Polar Surface Area: 43.8

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 394.7±30.0 °C at 760 mmHg
• Flash Point: 192.5±24.6 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-[(4-Tert-Butylphenyl)methyl]-1H-pyrazol-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-[(4-Tert-Butylphenyl)methyl]-1H-pyrazol-3-amine

Introduction to 1-[(4-Tert-Butylphenyl)methyl]-1H-pyrazol-3-amine (CAS No. 1178413-26-7)

1-[(4-Tert-Butylphenyl)methyl]-1H-pyrazol-3-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1178413-26-7, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The molecular structure of this pyrazole derivative incorporates a 4-tert-butylphenylmethyl group, which contributes to its distinct chemical behavior and reactivity. Such structural features make it a valuable candidate for further exploration in synthetic chemistry and biological assays.

The pyrazole core is a heterocyclic aromatic compound that serves as a versatile scaffold in medicinal chemistry. Pyrazoles are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The introduction of the 4-tert-butylphenylmethyl substituent into the pyrazole ring enhances its pharmacological profile by influencing both its solubility and interactions with biological targets. This modification is particularly interesting because it can modulate the compound's metabolic stability and binding affinity to enzymes or receptors.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of 1-[(4-Tert-Butylphenyl)methyl]-1H-pyrazol-3-amine with greater accuracy. Molecular docking studies have revealed that this compound may exhibit inhibitory activity against several key enzymes involved in cancer progression, such as kinases and proteases. These findings align with the growing interest in developing small-molecule inhibitors for targeted cancer therapies. The 4-tert-butylphenylmethyl group appears to play a crucial role in stabilizing the binding interactions, making this compound a promising lead for further optimization.

In addition to its potential in oncology, 1-[(4-Tert-Butylphenyl)methyl]-1H-pyrazol-3-amine has shown promise in preclinical studies related to inflammatory diseases. The pyrazole moiety is known to interact with inflammatory pathways, particularly those involving COX and LOX enzymes. The presence of the bulky 4-tert-butylphenylmethyl group may prevent unwanted side effects associated with non-selective inhibitors, such as gastrointestinal toxicity. This balance between efficacy and safety is critical for the development of novel therapeutic agents.

The synthesis of 1-[(4-Tert-Butylphenyl)methyl]-1H-pyrazol-3-amine involves multi-step organic reactions, including condensation reactions and functional group transformations. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to improve yield and purity. These techniques are essential for producing high-quality intermediates that can be further modified to enhance biological activity. The synthetic route also emphasizes sustainability, with efforts to minimize waste and reduce environmental impact.

Current research is focused on exploring derivatives of 1-[(4-Tert-Butylphenyl)methyl]-1H-pyrazol-3-amine to identify more potent and selective pharmacological agents. Structural modifications, such as replacing the 4-tert-butylphenylmethyl group with other aromatic or heterocyclic substituents, are being investigated to fine-tune the compound's properties. These studies aim to uncover new mechanisms of action and expand the therapeutic applications of pyrazole-based compounds.

The role of computational modeling in drug discovery has been instrumental in understanding the behavior of 1-[(4-Tert-Butylphenyl)methyl]-1H-pyrazol-3-amine at both molecular and cellular levels. Techniques such as molecular dynamics simulations and quantum mechanical calculations provide insights into how this compound interacts with biological targets. These insights are crucial for designing experiments that optimize lead compounds for clinical development.

The future prospects of 1-[(4-Tert-Butylphenyl)methyl]-1H-pyrazol-3-amine are promising, with ongoing research suggesting its potential in treating a variety of diseases beyond cancer and inflammation. Its unique structural features make it a versatile scaffold for drug development, allowing chemists to explore diverse pharmacological pathways. As more data becomes available from preclinical and clinical trials, the therapeutic potential of this compound will continue to be evaluated.